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Compound of Interest

Compound Name: Lithium-6

Cat. No.: B098924

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial sources,
availability, and characterization of enriched lithium-6 (°Li). As a critical raw material in various
scientific and technological fields, including neutron detection, nuclear energy, and potentially in
novel pharmaceuticals, a thorough understanding of its supply chain and analytical
methodologies is paramount. This document offers a curated compilation of commercially
available °Li products, their specifications, and detailed experimental protocols for isotopic
analysis.

Commercial Availability of Enriched Lithium-6

The commercial market for enriched lithium-6 is catered to by a select number of specialized
suppliers. These entities range from large chemical companies to government-supported
isotope centers. The available forms of °Li are diverse, accommodating a wide array of
research and development needs.

Key Commercial Suppliers

A summary of prominent commercial suppliers of enriched lithium-6 is provided below. It is
important to note that availability and product specifications are subject to change, and direct
inquiry with the suppliers is recommended for the most current information.
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Supplier Website Notes
Offers a wide range of °Li
American Elements --INVALID-LINK-- compounds and custom
synthesis services.
Areseller for Neonest AB,
Buylsotope.com (Neonest AB) --INVALID-LINK-- providing various 6Li chemical
forms.[1][2][3][4]
) Specializes in stable isotope-
Cambridge Isotope ] )
] --INVALID-LINK-- labeled compounds, including
Laboratories, Inc. ]
5Li metal.[5][6]
) A U.S. Department of Energy
National Isotope Development )
--INVALID-LINK-- program that supplies
Center (NIDC) . . . .
isotopes, including °Li.
A major supplier of chemicals
) ) and laboratory equipment,
Sigma-Aldrich (Merck) --INVALID-LINK--

offering 6Li products.[7][8][9]
[10][11]

Commercially Available Forms and Specifications

Enriched lithium-6 is available in several chemical forms, with varying enrichment levels and

purities. The most common enrichment level offered commercially is 95 atom %. Below is a

summary of available forms and their typical specifications.
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Typical Enrichment (atom

Chemical Form . Common Physical Forms
% °L.i)
o Chunks, foil, rod, sputtering
Lithium-6 Metal 95%([5][6][7][11]
targets
Lithium-6 Carbonate 95%[12] Powder
Lithium-6 Hydroxide >95% Powder
Lithium-6 Chloride >95% Powder
Lithium-6 Fluoride >95% Powder
Lithium-6 Oxide >95% Powder

Note: Pricing information is highly variable and dependent on the quantity, chemical form, and
enrichment level. Direct quotes from suppliers are necessary for accurate cost assessment. For
example, historical pricing for 95% enriched °Li metal has been in the range of tens of dollars
per gram.[8]

Experimental Protocols for Isotopic Analysis

Accurate determination of the isotopic composition of lithium-containing materials is crucial for
quality control and experimental validation. The two primary techniques for high-precision
lithium isotope analysis are Thermal lonization Mass Spectrometry (TIMS) and Multi-Collector
Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS).

Isotopic Analysis of Lithium-6 by Thermal lonization
Mass Spectrometry (TIMS)

TIMS is a highly precise method for determining isotope ratios. The following protocol provides
a general framework for the analysis of lithium isotopes.

a. Sample Preparation and Chemical Separation:

» Dissolution: Dissolve the lithium-containing sample in an appropriate acid (e.qg., ultrapure
nitric acid). The choice of acid will depend on the sample matrix.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://isotope.com/lithium-6-metal-6li-llm-827-group
https://isotope.com/elements-and-compounds/lithium-6-metal-6li-llm-827-10
https://www.scientificlabs.co.uk/product/group-1-alkali-metals/340421-10G
https://www.sigmaaldrich.com/JP/ja/product/aldrich/340421
https://www.fishersci.com/shop/products/peptiquant-plus-platform-perfo-8/501631445
https://www.quora.com/What-is-the-market-rate-of-20-pounds-of-Lithium-6
https://www.benchchem.com/product/b098924?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

lon Exchange Chromatography: To minimize isobaric interferences (e.g., from doubly
charged species) and matrix effects, separate lithium from the sample matrix using cation
exchange chromatography. A common resin used for this purpose is a strong acid cation
exchange resin.

Elution: Elute the lithium fraction using a dilute acid, such as 0.2 M HCI. Collect the purified
lithium fraction.

. Mass Spectrometry Analysis:

Filament Loading: Load a small aliquot of the purified lithium solution onto a previously
degassed rhenium (Re) filament.

lonization: Insert the filament into the TIMS source. The sample is heated under vacuum,
causing the ionization of lithium atoms.

Mass Analysis: The generated Li* ions are accelerated and separated based on their mass-
to-charge ratio in a magnetic field.

Detection: The ion beams of 6Li* and “Li* are simultaneously measured using a multi-
collector system, typically consisting of Faraday cups.

Data Analysis: The ratio of the measured ion currents (°Li/’Li) is used to calculate the
isotopic abundance. Isotopic fractionation during the analysis is corrected for using a
standard of known isotopic composition.

Isotopic Analysis of Lithium-6 by Laser Ablation Multi-
Collector Inductively Coupled Plasma Mass
Spectrometry (LA-MC-ICP-MS)

LA-MC-ICP-MS is a powerful technique for in-situ isotopic analysis of solid samples with high
spatial resolution.

a. Instrumentation and Setup:

o Laser Ablation System: A UV laser (e.g., 213 nm Nd:YAG or 193 nm ArF excimer) is used to
ablate a small amount of material from the sample surface.
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 MC-ICP-MS: The ablated aerosol is transported by a carrier gas (typically helium mixed with
argon) into the plasma torch of the MC-ICP-MS. The sample is ionized in the high-
temperature argon plasma.

e Instrument Tuning: Optimize the instrument for lithium analysis, including gas flow rates, lens
settings, and detector voltages, to achieve maximum signal intensity and stability.

b. Analytical Procedure:

o Standard-Sample Bracketing: Analyze a reference material with a well-characterized lithium
isotopic composition before and after the analysis of the unknown sample. This is crucial for
correcting for instrumental mass bias.

o Ablation: Focus the laser beam on the sample surface and ablate the material. The laser
parameters (spot size, repetition rate, and energy) should be optimized for the specific
sample type.

o Data Acquisition: Simultaneously measure the ion beams of °Li* and “Li* using a multi-
collector array.

o Data Reduction: The raw data is corrected for background, instrumental drift, and mass bias
using the measurements of the bracketing standards. The final result is the 6Li/’Li ratio of the
sample.

Visualizing the Supply Chain and Analytical
Workflow

To better illustrate the processes involved in obtaining and characterizing enriched lithium-6,
the following diagrams have been generated using the DOT language.
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Caption: Commercial Supply Chain for Enriched Lithium-6.
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Caption: Workflow for Lithium-6 Isotopic Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Commercial Sources and
Availability of Enriched Lithium-6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098924#commercial-sources-and-availability-of-
enriched-lithium-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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